5-Chloroquinazoline-2,4-diol
Overview
Description
5-Chloroquinazoline-2,4-diol, also known as 5-Chloroquinazoline-2,4(1H,3H)-dione, is a chemical compound with the molecular formula C8H5ClN2O2 . It has a molecular weight of 196.59 . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of quinazoline-2,4-diones, which includes this compound, has been studied extensively. One method involves the transformation of CO2 and 2-aminobenzonitriles in a series of ionic liquids (ILs). It was found that 1-butyl-3-methylimidazolium acetate ( [Bmim]Ac), a simple and easily prepared IL, could act as both solvent and catalyst .
Molecular Structure Analysis
The molecular structure of this compound contains a total of 19 bonds; 14 non-H bonds, 8 multiple bonds, 2 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 urea (-thio) derivative, and 1 imide(s) (-thio) .
Physical and Chemical Properties Analysis
This compound has a predicted density of 1.475±0.06 g/cm3 . It is recommended to be stored in a dry room at room temperature . The compound has a predicted pKa value of 9.82±0.20 .
Scientific Research Applications
Antidepressant-like Action
One study highlighted the synthesis of a derivative, 2-Amino-6-chloro-3,4-dihydroquinazoline, which binds at 5-HT3 serotonin receptors and displays antidepressant-like action in preclinical models. This compound was identified as a novel 5-HT3 receptor antagonist with potential for the development of new antidepressants (Dukat et al., 2013).
Tubulin-Polymerization Inhibitors
Another research effort focused on optimizing 4-(N-Cycloamino)phenylquinazolines as novel tubulin-polymerization inhibitors targeting the colchicine site. This study led to the discovery of compounds with high in vitro cytotoxic activity, showcasing their potential as antitumor agents (Xiao-Feng Wang et al., 2014).
Anti-cancer Agents
Polyhalo 2-aryl-4-aminoquinazolines were synthesized and evaluated for their anticancer activities against multiple human cell lines. Some compounds demonstrated excellent growth inhibitory activities, indicating their potential as anti-cancer agents (Shengjiao Yan et al., 2013).
Fluorescent Properties
A study synthesized a new fluorescent compound containing a 1,2,3-triazole moiety for potential applications in spectroscopic and photophysical studies. This compound showed promising nonlinear optical properties and could serve as a potential material for various optical applications (Harjinder Singh et al., 2017).
Dual Inhibitors of Mycobacterium tuberculosis and Influenza Virus
Novel 5-Chloro-2-thiophenyl-1,2,3-triazolylmethyldihydroquinolines were synthesized as dual inhibitors of Mycobacterium tuberculosis and influenza virus, representing a new approach to developing dual-action therapeutic agents (Sandeep Kumar Marvadi et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
5-chloro-1H-quinazoline-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O2/c9-4-2-1-3-5-6(4)7(12)11-8(13)10-5/h1-3H,(H2,10,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASCKCOHWDCSDCN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)C(=O)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30318963 | |
Record name | 5-Chloroquinazoline-2,4-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30318963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
78754-81-1 | |
Record name | 78754-81-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=338214 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Chloroquinazoline-2,4-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30318963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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